Cas no 936249-31-9 (1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid)

• Product Name: 1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid
• CAS No: 936249-31-9
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD09701570
• CID: 3032223
• PubChem ID: 25247685
• Update Time: 2025-10-28

1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid
• 936249-31-9
• MFCD09701570
• 1-(2-methoxyethyl)-1H-pyrazole-5-carboxylicacid
• STK351939
• AS-67858
• 2-(2-methoxyethyl)pyrazole-3-carboxylic acid
• SCHEMBL2409838
• EN300-92664
• DB-097466
• AKOS005168046
• NSBGYSNAQPJLCA-UHFFFAOYSA-N
• CS-0035778
• Z1198221164
• 820-477-6
• LMB24931

• MDL： MFCD09701570
• Inchi： 1S/C7H10N2O3/c1-12-5-4-9-6(7(10)11)2-3-8-9/h2-3H,4-5H2,1H3,(H,10,11)
• InChI Key： NSBGYSNAQPJLCA-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(C(=O)O)=CC=N1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid

1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid (CAS No. 936249-31-9): A Comprehensive Overview

1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid (CAS No. 936249-31-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a methoxyethyl group and a carboxylic acid functionality, which contribute to its versatile applications. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for drug discovery and material science.

The chemical properties of 1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid make it particularly valuable in synthetic chemistry. Its molecular formula, C7H10N2O3, and molecular weight of 170.17 g/mol, along with its moderate solubility in polar solvents, facilitate its use in various reactions. The presence of both pyrazole and carboxylic acid groups allows for diverse chemical modifications, making it a key intermediate in the synthesis of more complex molecules. Recent studies highlight its role in developing bioactive compounds, particularly in the context of anti-inflammatory and antimicrobial agents.

In the pharmaceutical industry, 1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid is often utilized as a precursor in the synthesis of small-molecule drugs. Its structural features align with current trends in drug design, such as the development of targeted therapies and personalized medicine. Researchers are exploring its potential in creating inhibitors for specific enzymes or receptors, which could lead to breakthroughs in treating chronic diseases. Additionally, its compatibility with green chemistry principles makes it an attractive option for sustainable drug development.

The agrochemical sector also benefits from the applications of 1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid. Its derivatives have shown promise as plant growth regulators and pest control agents. With the growing demand for eco-friendly pesticides, this compound is being investigated for its ability to enhance crop yields while minimizing environmental impact. Its stability under various environmental conditions further underscores its potential for large-scale agricultural use.

From a market perspective, the demand for 1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid is expected to rise, driven by advancements in pharmaceutical R&D and agrochemical innovation. Suppliers and manufacturers are focusing on optimizing production processes to meet the needs of research institutions and industrial clients. Quality control and regulatory compliance remain critical factors, ensuring that the compound meets the stringent standards required for its diverse applications.

In summary, 1-(2-Methoxyethyl)-1H-Pyrazole-5-Carboxylic Acid (CAS No. 936249-31-9) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, aligning with current industry trends and research priorities. As scientific understanding of its properties deepens, its role in innovation is likely to expand, offering new opportunities for researchers and businesses alike.